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Compound of Interest

Compound Name: 2-Methyl-3-nitroaniline

Cat. No.: B147196

Essential Safety and Handling Guide for 2-
Methyl-3-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, personal protective
equipment (PPE) recommendations, and operational and disposal plans for handling 2-Methyl-
3-nitroaniline (CAS No. 603-83-8). Adherence to these guidelines is critical to ensure personal

safety and minimize environmental contamination.

Hazard Summary

2-Methyl-3-nitroaniline is a hazardous substance that is toxic if swallowed, in contact with
skin, or if inhaled.[1][2] It may cause damage to organs through prolonged or repeated
exposure.[1][2] This compound is a yellow rhombic needle or bright yellow powder and is
insoluble in water.[1] It is incompatible with acids, acid chlorides, acid anhydrides,
chloroformates, and strong oxidizers.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The following table
summarizes the required PPE for handling 2-Methyl-3-nitroaniline.
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PPE Category

Specification

Standards/References

Eye and Face Protection

Safety glasses with side-
shields or chemical safety
goggles. A face shield should
be worn when there is a

potential for splashing.

OSHA 29 CFR 1910.133, EN
166

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile or Butyl rubber).
Impervious protective clothing,
including a lab coat and apron,

to prevent skin contact.

Consult glove manufacturer
data for specific breakthrough

times.

Respiratory Protection

For weighing and diluting, a
NIOSH-approved half-face
respirator with a combination
filter for organic vapors, acid
gases, and high-efficiency
particulates (HEPA) is
recommended.[3] In cases

where exposure limits may be

exceeded, a full-face respirator

or a self-contained breathing
apparatus (SCBA) should be
used.

NIOSH, EN 149

Quantitative Exposure Limits and Glove Compatibility
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Parameter Value Notes

The ACGIH has a Threshold
Limit Value (TLV) of 1 mg/m3

No specific OSHA PEL or _
for the isomer 2-Methyl-5-

, o NIOSH REL has been _ - _
Occupational Exposure Limits ) nitroaniline, which can be used
established for 2-Methyl-3-

) N as a conservative reference.[4]
nitroaniline.

All contact should be

minimized.

General guidance suggests
that nitrile and butyl rubber
gloves offer good resistance to
-~ ] nitro compounds and aromatic
Specific breakthrough time ) ) )
] ) N amines.[5] It is crucial to
Glove Breakthrough Time data for 2-Methyl-3-nitroaniline

) ] ] consult the glove

is not readily available. -
manufacturer's specific
chemical resistance data.
Discard gloves immediately

after contamination.

Operational Plan for Safe Handling

Adherence to the following procedural steps is mandatory when working with 2-Methyl-3-

nitroaniline.
1. Engineering Controls and Preparation:

 All work with 2-Methyl-3-nitroaniline must be conducted in a well-ventilated area, preferably
within a certified chemical fume hood.[5]

o Ensure that an eyewash station and safety shower are readily accessible.

o Keep the chemical away from incompatible materials such as strong oxidizing agents, acids,
acid chlorides, acid anhydrides, and chloroformates.[1]

o Store the chemical in a cool, dry, and well-ventilated area in a tightly closed container.[5]
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2. Donning Personal Protective Equipment:

» Before handling the chemical, inspect and don all required PPE as specified in the table
above.

3. Handling the Chemical:

e Avoid the generation of dust.

e Prevent all contact with skin, eyes, and clothing.[5]

» Do not eat, drink, or smoke in the handling area.

o After handling, wash hands and any exposed skin thoroughly with soap and water.[5]
Emergency and Disposal Plans

Spill Response Protocol:

In the event of a spill, follow the workflow outlined below.
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Workflow for Handling a 2-Methyl-3-nitroaniline Spill

Immediate Actions

Evacuate Immediate Area

A

Alert Colleagues and Supervisor

A

Remove Ignition Sources

Don Apprc;Priate PPE

Minimum: Double Gloves (Nitrile),
Safety Goggles, Face Shield,
Lab Coat, Respirator

Containmentvand Cleanup

Dampen Spilled Solid with 60-70% Ethanol

A

Carefully Collect Material with Non-Sparking Tools

A

Place in a Labeled, Sealable Hazardous Waste Container

A

Decontaminate Spill Area with 60-70% Ethanol,
followed by Soap and Water

Waste Q;isposal

Dispose of Contaminated Materials as Hazardous Waste

A

Collect and Dispose of Contaminated PPE as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for a 2-Methyl-3-nitroaniline spill response.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b147196?utm_src=pdf-body-img
https://www.benchchem.com/product/b147196?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Waste Disposal:

» All waste materials, including contaminated PPE and cleaning materials, must be collected in
a designated, labeled, and sealed container for hazardous waste.

» Dispose of all waste in accordance with local, regional, and national environmental
regulations. Do not dispose of down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-Methyl-3-
nitroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147196#personal-protective-equipment-for-handling-
2-methyl-3-nitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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